1-(3-chlorobenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H19ClN2/c18-16-6-4-5-15(13-16)14-19-9-11-20(12-10-19)17-7-2-1-3-8-17/h1-8,13H,9-12,14H2
• InChI Key: DTMFRTHCCFSRNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C17H19ClN2
• Molecular Weight: 286.8 g/mol

Description

1-(3-chlorobenzyl)-4-phenylpiperazine (CBPP) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. CBPP is a piperazine derivative that has a unique chemical structure, making it an attractive target for drug discovery and development.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorobenzyl)-4-phenylpiperazine is not fully understood. However, it is believed that 1-(3-chlorobenzyl)-4-phenylpiperazine acts as a partial agonist at the 5-HT1A receptor and a weak antagonist at the 5-HT2A receptor. This dual activity at the serotonin receptors may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(3-chlorobenzyl)-4-phenylpiperazine has been shown to modulate the release of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. 1-(3-chlorobenzyl)-4-phenylpiperazine has also been reported to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Additionally, 1-(3-chlorobenzyl)-4-phenylpiperazine has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-chlorobenzyl)-4-phenylpiperazine is its unique chemical structure, which makes it an attractive target for drug discovery and development. 1-(3-chlorobenzyl)-4-phenylpiperazine has also been shown to have a favorable safety profile in animal studies. However, one of the limitations of 1-(3-chlorobenzyl)-4-phenylpiperazine is its low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(3-chlorobenzyl)-4-phenylpiperazine. One area of interest is the development of 1-(3-chlorobenzyl)-4-phenylpiperazine analogs with improved pharmacological properties. Another area of research is the investigation of 1-(3-chlorobenzyl)-4-phenylpiperazine's potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-(3-chlorobenzyl)-4-phenylpiperazine and its effects on the brain and body.

Synthesis Methods

The synthesis of 1-(3-chlorobenzyl)-4-phenylpiperazine involves a series of chemical reactions that require specific reagents and conditions. One of the most common methods of synthesizing 1-(3-chlorobenzyl)-4-phenylpiperazine is through the reaction of 1-(3-chlorobenzyl)piperazine with phenyl magnesium bromide in the presence of a catalyst. This reaction results in the formation of 1-(3-chlorobenzyl)-4-phenylpiperazine as a white solid. Other methods of synthesizing 1-(3-chlorobenzyl)-4-phenylpiperazine have also been reported in the literature, including the use of palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura reactions.

Scientific Research Applications

1-(3-chlorobenzyl)-4-phenylpiperazine has been extensively studied for its potential therapeutic applications. It has been reported to possess a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. 1-(3-chlorobenzyl)-4-phenylpiperazine has also been shown to have potential applications in the treatment of substance abuse disorders, such as cocaine addiction.